Cas no 1247695-60-8 (methyl1-(methylsulfanyl)butan-2-ylamine)

• Product Name: methyl1-(methylsulfanyl)butan-2-ylamine
• CAS No: 1247695-60-8
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 4580581
• PubChem ID: 20715135
• Update Time: 2025-07-21

methyl1-(methylsulfanyl)butan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl[1-(methylsulfanyl)butan-2-yl]amine
• 2-Butanamine, N-methyl-1-(methylthio)-
• methyl1-(methylsulfanyl)butan-2-ylamine

• Inchi： 1S/C6H15NS/c1-4-6(7-2)5-8-3/h6-7H,4-5H2,1-3H3
• InChI Key： LDPYPWJIRZXMOE-UHFFFAOYSA-N
• SMILES： C(SC)C(NC)CC

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 181.7±23.0 °C at 760 mmHg
• Flash Point: 63.7±22.6 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

methyl1-(methylsulfanyl)butan-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on methyl1-(methylsulfanyl)butan-2-ylamine

Professional Introduction to Methyl 1-(methylsulfanyl)butan-2-ylamine (CAS No. 1247695-60-8)

Methyl 1-(methylsulfanyl)butan-2-ylamine, with the chemical identifier CAS No. 1247695-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research. The presence of both methylsulfanyl and amine functional groups makes it a versatile intermediate for various synthetic pathways, enabling the construction of more complex molecules with tailored biological activities.

The methylsulfanyl group, also known as methanethiolate, introduces a sulfur atom into the molecular structure, which can participate in diverse chemical reactions such as nucleophilic substitution and coordination with metal ions. This feature is particularly valuable in medicinal chemistry, where sulfur-containing compounds are often associated with enhanced pharmacological properties. The amine functionality, on the other hand, provides a site for further derivatization, allowing for the creation of amides, esters, and other pharmacophores that are critical for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both sulfur and nitrogen heteroatoms. Studies have demonstrated that such molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, derivatives of 1-(methylsulfanyl)butan-2-ylamine have been investigated for their ability to modulate enzyme activity and interfere with pathogenic processes. These findings underscore the importance of this compound as a building block for drug discovery initiatives.

The synthesis of Methyl 1-(methylsulfanyl)butan-2-ylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the alkylation of sulfides with primary amines or the reductive amination of ketones followed by desulfurization. Advances in catalytic methods have also enabled more efficient and sustainable production processes, reducing the environmental impact associated with traditional synthetic strategies.

One of the most compelling aspects of Methyl 1-(methylsulfanyl)butan-2-ylamine is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that mimic natural products or target specific biological pathways. For example, its structural motif has been incorporated into designed peptides that exhibit enhanced stability and bioavailability. Such innovations highlight the compound's versatility and its potential to contribute to next-generation therapeutics.

The pharmacokinetic properties of Methyl 1-(methylsulfanyl)butan-2-ylamine are also subjects of considerable interest. Studies have shown that this compound can be metabolized through various pathways, including oxidation and conjugation reactions, which influence its half-life and distribution within the body. Understanding these metabolic processes is crucial for optimizing drug delivery systems and minimizing adverse effects. Furthermore, computational modeling techniques have been employed to predict how modifications to the molecular structure might affect pharmacokinetic behavior.

In conclusion, Methyl 1-(methylsulfanyl)butan-2-ylamine (CAS No. 1247695-60-8) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its applications span from serving as an intermediate in synthetic chemistry to acting as a lead compound for drug development. As scientific understanding continues to evolve, it is likely that this molecule will play an increasingly important role in advancing therapeutic innovation across multiple disciplines.